Cas no 62562-99-6 ( )

• Product Name: &nbsp
• CAS No: 62562-99-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 956864
• PubChem ID: 5358727
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• dimethyl (3Z,5E,7E)-1,2-dihydroazocine-6,7-dicarboxylate
• 62562-99-6
• NSC275377
• DTXSID60418465
• NSC-275377
•  

• Inchi： 1S/C11H13NO4/c1-15-10(13)8-5-3-4-6-12-7-9(8)11(14)16-2/h3-5,7,12H,6H2,1-2H3/b4-3-,8-5+,9-7+
• InChI Key： YTXOZZYTEIMOKW-VQWAGYIOSA-N
• SMILES： O(C)C(C1=CNCC=CC=C1C(=O)OC)=O |c:7,9,t:3|

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63